1-(2,4-Di-tert-butylphenoxy)-3-morpholinopropan-2-ol hydrochloride

Specification

• CAS No.: 1185405-15-5
• Molecular Formula: C21H36ClNO3
• Molecular Weight: 385.97
• IUPAC Name: 1-(2,4-ditert-butylphenoxy)-3-morpholin-4-ylpropan-2-ol;hydrochloride
• Standard InChI: InChI=1S/C21H35NO3.ClH/c1-20(2,3)16-7-8-19(18(13-16)21(4,5)6)25-15-17(23)14-22-9-11-24-12-10-22;/h7-8,13,17,23H,9-12,14-15H2,1-6H3;1H
• Standard InChI Key: XMRCZPJITKBQKS-UHFFFAOYSA-N
• SMILES: CC(C)(C)C1=CC(=C(C=C1)OCC(CN2CCOCC2)O)C(C)(C)C.Cl

Introduction

1-(2,4-Di-tert-butylphenoxy)-3-morpholinopropan-2-ol hydrochloride is a chemical compound with a molecular formula of C21H36ClNO3 and a molecular weight of approximately 386.0 g/mol. This compound is a derivative of the parent compound 1-(2,4-Ditert-butylphenoxy)-3-morpholin-4-ylpropan-2-ol, with the addition of a hydrochloride salt. The compound's structure includes a morpholine ring linked to a propanol backbone, which is further connected to a 2,4-di-tert-butylphenoxy group.

Synthesis and Preparation

The synthesis of 1-(2,4-Di-tert-butylphenoxy)-3-morpholinopropan-2-ol hydrochloride involves the preparation of its parent compound, followed by the addition of hydrochloric acid to form the hydrochloride salt. The parent compound can be synthesized through a series of organic reactions involving the formation of the morpholine and phenoxy groups.

Potential Applications

While specific applications of 1-(2,4-Di-tert-butylphenoxy)-3-morpholinopropan-2-ol hydrochloride are not widely documented, compounds with similar structures often find use in pharmaceuticals or as intermediates in chemical synthesis. The presence of a morpholine ring and a phenoxy group suggests potential biological activity, which could be explored in drug discovery or as a chemical intermediate.

Table 2: Potential Research Directions

Area of Research	Description
Biological Activity	Investigate potential cytotoxic or pharmacological effects.
Chemical Synthesis	Explore efficient synthesis methods and intermediates.
Pharmaceutical Applications	Evaluate its use as a drug candidate or intermediate.

Given the current lack of specific research on this compound, future studies should focus on its synthesis optimization, biological activity assessment, and potential applications in pharmaceuticals or other industries.